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Compound of Interest

Compound Name: Genkwanin

Cat. No.: B190353 Get Quote

Essential Safety and Handling Guide for
Genkwanin
This guide provides crucial safety and logistical information for the handling and disposal of

Genkwanin, a naturally occurring monomethoxyflavone. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals

in a laboratory setting.

Hazard Identification and Safety Precautions
Genkwanin is a pharmaceutically active compound that requires careful handling. It is

classified as toxic and can be a moderate to severe irritant to the skin and eyes.[1] Key

hazards include:

Acute Oral Toxicity: Harmful if swallowed.[2]

Skin Irritation: Causes skin irritation.

Eye Irritation: Causes serious eye irritation.

Respiratory Irritation: May cause respiratory irritation.

Handling should only be performed by personnel trained and familiar with the risks associated

with potent active pharmaceutical ingredients.
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Personal Protective Equipment (PPE)
To mitigate the risks associated with handling Genkwanin, the following personal protective

equipment is mandatory:

Protection Type Required PPE
Specifications and
Rationale

Eye Protection
Safety goggles with side-

shields

Protects against splashes and

dust, preventing serious eye

irritation.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact and

irritation. Always inspect gloves

for integrity before use and

wash hands after removal.

Body Protection Laboratory coat

Protects skin from accidental

contact and prevents

contamination of personal

clothing.

Respiratory
NIOSH-approved respirator

with particulate filter

Required when handling the

powder form to prevent

respiratory tract irritation from

dust or aerosols.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Genkwanin is provided below for

easy reference.
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Property Value Source

Molecular Formula C₁₆H₁₂O₅

Molecular Weight 284.26 g/mol

CAS Number 437-64-9

Appearance Solid powder

Synonyms
7-O-Methylapigenin, Apigenin

7-methyl ether, Puddumetin

Operational Plan: Handling and Storage Protocols
Adherence to strict handling and storage protocols is critical for both safety and maintaining the

integrity of the compound.

Step-by-Step Handling Procedure:

Preparation: Before handling, ensure all required PPE is correctly worn. All operations

involving solid Genkwanin should be conducted in a chemical fume hood to minimize

inhalation exposure.

Weighing and Transferring: Use appropriate tools (e.g., spatulas, weigh paper) to handle the

solid compound, taking care to avoid generating dust.

Preparing Solutions: When preparing solutions, slowly add the solid Genkwanin to the

solvent to prevent splashing.

Post-Handling: After handling, thoroughly decontaminate the work area, including all

equipment and surfaces.

Storage:

Store Genkwanin in a tightly sealed container in a cool, dry, and well-ventilated area.

For long-term storage as a powder, a temperature of -20°C for up to 3 years is

recommended.
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Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can be stored

at -80°C for up to one year.

Disposal Plan
All waste materials contaminated with Genkwanin, including used PPE, empty containers, and

contaminated lab supplies, must be treated as chemical waste.

Segregation: Collect all Genkwanin-contaminated waste in a designated, clearly labeled,

and sealed container.

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations. Do not dispose of it down the drain or in regular trash.
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Genkwanin Safe Handling Workflow

Start: Acquire Genkwanin

1. Preparation
- Don appropriate PPE

- Work in a chemical fume hood

2. Handling
- Weighing and Transferring

- Preparing Solutions

3. Post-Handling
- Decontaminate work area

- Clean equipment

4. Storage
- Tightly sealed container

- Cool, dry, well-ventilated area

5. Disposal
- Segregate as chemical waste
- Follow institutional protocols

End: Procedure Complete

Click to download full resolution via product page

Caption: A workflow for the safe handling of Genkwanin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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